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Compound of Interest

Compound Name: Wogonin

Cat. No.: B1683318 Get Quote

Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

(HPLC) method for the quantitative analysis of wogonin in plant extracts, particularly from

Scutellaria species. The described protocol is intended for researchers, scientists, and

professionals in the fields of natural product chemistry, quality control, and drug development.

The method utilizes a reversed-phase C18 column with gradient elution and UV detection,

ensuring accurate and reproducible quantification of wogonin.

Introduction
Wogonin, a flavonoid found in the roots of Scutellaria baicalensis (Baikal skullcap) and other

related species, has garnered significant interest for its wide range of pharmacological

activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1] Accurate

quantification of wogonin in plant extracts is crucial for the standardization of herbal products

and for pharmacokinetic studies. This document provides a comprehensive protocol for the

HPLC-based quantification of wogonin, along with method validation data.

Experimental
Materials and Reagents

Wogonin reference standard (≥98% purity)

Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (ACS grade)

Water (deionized or HPLC grade)

Plant extract samples (e.g., Scutellaria baicalensis root extract)

Instrumentation
An HPLC system equipped with the following components was used:

Quaternary or binary pump with a degasser

Autosampler

Column oven

Variable wavelength UV detector

Chromatographic Conditions
The following HPLC conditions are recommended for the separation and quantification of

wogonin:
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Parameter Condition

Column
C18 reversed-phase column (e.g., Luna C18, 5

µm, 150 x 4.6 mm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Methanol

Gradient Elution See Table 1

Flow Rate 1.0 mL/min[2][3]

Detection Wavelength 270 nm[2][3]

Injection Volume 10 µL

Column Temperature Ambient

Table 1: Gradient Elution Program

Time (min) % Mobile Phase A % Mobile Phase B

0 55 45

2 55 45

10 40 60

30 30 70

31 1 99

32 1 99

33 55 45

35 55 45

Protocols
Standard Solution Preparation
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Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of wogonin reference standard

and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with methanol to achieve concentrations ranging from 1

µg/mL to 100 µg/mL.

Sample Preparation
Extraction from Plant Material: a. Weigh 1.0 g of powdered, dried plant material (e.g.,

Scutellaria root). b. Add 20 mL of methanol and extract using sonication for 30 minutes. c.

Centrifuge the mixture at 4000 rpm for 10 minutes. d. Collect the supernatant. Repeat the

extraction process on the residue twice more. e. Combine the supernatants and evaporate to

dryness under reduced pressure. f. Reconstitute the dried extract in 10 mL of methanol.

Final Sample Preparation: a. Filter the reconstituted extract through a 0.45 µm syringe filter

into an HPLC vial. b. The sample is now ready for injection.

Method Validation
The analytical method was validated for linearity, precision, accuracy, limit of detection (LOD),

and limit of quantification (LOQ).

Table 2: Summary of Method Validation Parameters

Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

LOD 4.34 ng/mL

LOQ 13.16 ng/mL

Intra-day Precision (%RSD) < 2%

Inter-day Precision (%RSD) < 5%

Accuracy (Recovery) 95 - 105%
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Results and Discussion
The developed HPLC method provides excellent separation of wogonin from other

components typically present in Scutellaria extracts. A representative chromatogram is shown

in Figure 1. The retention time for wogonin under the specified conditions is approximately

21.9 minutes. The method is sensitive, with a low LOD and LOQ, making it suitable for the

quantification of wogonin even at low concentrations in plant extracts.

Conclusion
The HPLC method described in this application note is a reliable and robust technique for the

quantification of wogonin in plant extracts. The detailed protocol and validation data

demonstrate that the method is accurate, precise, and sensitive, making it a valuable tool for

quality control and research purposes in the pharmaceutical and herbal industries.

Experimental Workflow
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Caption: Experimental workflow for HPLC quantification of wogonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

